Cas no 1058660-48-2 (Saxagliptin Impurity 58)

Saxagliptin Impurity 58 structure
Saxagliptin Impurity 58 structure
Product Name:Saxagliptin Impurity 58
CAS No:1058660-48-2
MF:C12H19NO3
MW:225.284163713455
CID:5069474
PubChem ID:91895504
Update Time:2023-08-23

Saxagliptin Impurity 58 Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-3-hydroxy-, (αR)-
    • 1058660-48-2
    • AKOS037643649
    • 709031-29-8
    • 3-Hydroxy-1-adamantyl-D-glycine
    • AS-19918
    • Saxagliptin Impurity 58
    • Inchi: 1S/C12H19NO3/c13-9(10(14)15)11-2-7-1-8(3-11)5-12(16,4-7)6-11/h7-9,16H,1-6,13H2,(H,14,15)/t7-,8+,9-,11?,12?/m0/s1
    • InChI Key: ZOFWFAZCJJJYCE-AOLKXXINSA-N
    • SMILES: OC12C[C@@H]3C[C@H](C1)CC([C@H](C(=O)O)N)(C3)C2

Computed Properties

  • Exact Mass: 225.13649347g/mol
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.409±0.06 g/cm3(Predicted)
  • Boiling Point: 402.0±20.0 °C(Predicted)
  • pka: 2.36±0.10(Predicted)
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